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Current Development Status of Denfivontinib
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Compound Focus: Denfivontinib

CAS No.: 1457983-28-6

Cat. No.: S548034

Denfivontinib (also known as SKI-G-801) is an investigational drug and has not yet been approved for

clinical use [1]. Its current development status is summarized in the table below.

Attribute Details

Developed by Genosco (a subsidiary of Oscotec Inc.) [1]

Current Development Phase | (as of the latest report) [1]

Phase

Primary Molecular FMS-like tyrosine kinase 3 (FLT3) and AXL receptor tyrosine kinase [1]
Targets

Investigated Conditions Advanced solid cancers and relapsed or refractory Acute Myeloid

Leukemia (AML) [1]

Insights from Preclinical Research

A 2024 preclinical study investigated how denfiventinib enhances the effects of anti-PD-1 immunotherapy
(pembrolizumab), revealing its potential mechanism of action [2]. The diagram below illustrates the

proposed signaling pathway and cellular interactions.
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The key findings from this preclinical study are summarized in the table below [2].
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Aspect

Key Findings

Experimental Model

Combination Treatment

Observed Efficacy

Immunological Changes

Impact on Tumor

Microenvironment

Proposed Mechanism

Validation

Need Custom Synthesis?

YHIM-2004 patient-derived xenograft (PDX) model from non-small cell
lung cancer (NSCLC), established in humanized mice.

Denfivontinib (30 mg/kg, orally daily) + Pembrolizumab (10 mg/kg,
intraperitoneally every 5 days).

Improved antitumor effects compared to either agent alone.

Increased differentiation of effector CD4+ and CD8+ memory T cells;
elevated IFN-y expression.

Reduction in immunosuppressive M2 macrophages and myeloid-derived
suppressor cells (MDSCs).

AXL inhibition by denfivontinib potentiates the NLRP3 inflammasome
pathway, leading to macrophage activation and enhanced antigen

presentation to T cells.

Confirmed in AXL knockout mouse models.

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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